Cas no 210993-11-6 (2-Hydrazinyl-3-methoxypyrazine)

• Product Name: 2-Hydrazinyl-3-methoxypyrazine
• CAS No: 210993-11-6
• MF: C₅H₈N₄O
• MW: 140.143219947815
• MDL: MFCD13193303
• CID: 1081597
• PubChem ID: 587645
• Update Time: 2025-05-20

2-Hydrazinyl-3-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazinyl-3-methoxypyrazine
• (3-methoxypyrazin-2-yl)hydrazine
• 2-Hydrazino-3-methoxypyrazine
• 2-Methoxy-3-hydrazinyl-pyrazine
• Pyrazine, 2-hydrazinyl-3-methoxy-
• 2-Hydrazino-3-methoxypyrazine #
• NWJRKRZUAOLPMO-UHFFFAOYSA-N
• NE15699
• RP20608
• DTXSID00343126
• MFCD13193303
• J-509579
• DS-12266
• 210993-11-6
• A924503
• EN300-136891
• AKOS006239324
• F8888-5456
• CS-0099312
• C74005
• SCHEMBL943566

• MDL： MFCD13193303
• Inchi： 1S/C5H8N4O/c1-10-5-4(9-6)7-2-3-8-5/h2-3H,6H2,1H3,(H,7,9)
• InChI Key： NWJRKRZUAOLPMO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=NC=CN=1)NN

Computed Properties

• Exact Mass: 140.07000
• Monoisotopic Mass: 140.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1
• XLogP3: -0.3

Experimental Properties

• Density: 1.315
• Boiling Point: 285°C at 760 mmHg
• Flash Point: 126.2°C
• Refractive Index: 1.624
• PSA: 73.06000
• LogP: 0.54410

2-Hydrazinyl-3-methoxypyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Additional information on 2-Hydrazinyl-3-methoxypyrazine

2-Hydrazinyl-3-methoxypyrazine (CAS No. 210993-11-6): A Comprehensive Overview

2-Hydrazinyl-3-methoxypyrazine (CAS No. 210993-11-6) is a heterocyclic compound with a pyrazine ring substituted by a hydrazine group at position 2 and a methoxy group at position 3. This compound belongs to the class of pyrazines, which are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 4. The presence of the hydrazine (-NH-NH₂) and methoxy (-OCH₃) groups introduces unique chemical properties, making it a subject of interest in various research domains, including organic synthesis, materials science, and pharmacology.

The pyrazine ring in 2-hydrazinyl-3-methoxypyrazine is a key structural feature that contributes to its electronic properties. Pyrazines are known for their conjugated π-systems, which facilitate electron delocalization and result in strong absorption in the visible region of the electromagnetic spectrum. This characteristic makes them valuable in applications such as organic electronics and photovoltaics. Recent studies have explored the use of pyrazine derivatives as building blocks for constructing functional materials, including conductive polymers and coordination complexes.

The hydrazine group attached to the pyrazine ring in 2-hydrazinyl-3-methoxypyrazine imparts nucleophilic properties to the molecule. Hydrazines are known for their ability to act as reducing agents and ligands in coordination chemistry. In this compound, the hydrazine group can participate in various chemical reactions, such as condensation reactions, which are pivotal in organic synthesis. For instance, the hydrazine group can react with carbonyl compounds to form hydrazones, which are intermediates in the synthesis of pharmaceuticals and agrochemicals.

The methoxy group at position 3 of the pyrazine ring introduces electron-donating effects through resonance and inductive effects. This substitution pattern enhances the stability of the molecule and modulates its reactivity towards electrophilic substitution reactions. The methoxy group also contributes to the solubility of the compound in polar solvents, which is advantageous for its use in solution-based chemical processes.

Recent advancements in synthetic chemistry have enabled researchers to explore novel synthetic routes for 2-hydrazinyl-3-methoxypyrazine. One such approach involves the condensation of o-phenylenediamine derivatives with aldehydes or ketones under specific reaction conditions. This method not only simplifies the synthesis process but also allows for fine-tuning of the substituents on the pyrazine ring to tailor the compound's properties for specific applications.

In terms of applications, 2-hydrazinyl-3-methoxypyrazine has shown promise in several fields. In materials science, it has been investigated as a precursor for synthesizing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit high surface areas and tunable pore sizes, making them ideal candidates for gas storage, catalysis, and sensing applications.

In pharmacology, 2-hydrazinyl-3-methoxypyrazine has been studied as a potential lead compound for drug development. Its ability to form hydrogen bonds and its aromaticity make it an attractive candidate for designing bioactive molecules with specific therapeutic targets. Recent research has focused on its potential role as an anti-inflammatory agent and its ability to modulate cellular signaling pathways.

The unique combination of structural features in 2-hydrazinyl-3-methoxypyrazine makes it a versatile compound with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.